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Compound of Interest

Compound Name: Einecs 234-095-7

CAS No.: 10532-56-6

Cat. No.: B12687881

Get Quote

Substance Identity: Flurenol-dimethylammonium CAS Number: 10532-56-6 Chemical Family:

Morphactin (Plant Growth Regulator)[1]

Executive Safety Summary
Einecs 234-095-7 is a morphactin-based plant growth regulator utilized in agricultural research

and herbicide development.[1] While often biologically active at low concentrations, its

formulation as a dimethylamine salt introduces specific handling risks, particularly regarding

potential skin sensitization and respiratory irritation. This guide synthesizes field-proven

protocols to ensure zero-exposure handling in a laboratory setting.

Hazard Characterization (GHS Framework)
Health Hazards: Causes skin irritation (H315), causes serious eye irritation (H319), may

cause respiratory irritation (H335).

Physical Hazards: Stable under normal conditions; however, reaction with strong bases may

liberate dimethylamine (flammable/corrosive gas).
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Environmental: Harmful to aquatic life with long-lasting effects (H412).[1][2]

Personal Protective Equipment (PPE) Matrix
Selection of PPE must be driven by the specific phase of experimentation. The following matrix

correlates operational risk with required protection levels.

Protection Zone PPE Requirement
Technical
Specification

Rationale

Dermal (Hands)

Primary: Nitrile (0.11

mm)Secondary:

Laminate (Silver

Shield)

Breakthrough: >480

minStandard: EN 374

Nitrile provides tactile

sensitivity for

weighing; Laminate

liners required for

stock solution

preparation to prevent

permeation by organic

solvents (e.g.,

DMSO).[1]

Ocular/Face
Chemical Safety

Goggles

Standard: ANSI Z87.1

/ EN 166

Prevents exposure to

fine particulates

during weighing and

splashes during

solubilization.

Respiratory N95 / P2 Respirator
Standard: NIOSH N95

/ EN 149 FFP2

Essential when

handling the

lyophilized powder to

prevent inhalation of

airborne particulates.

Body Defense Lab Coat (High-Neck)
Material: Poly-cotton

or Tyvek

Ensures coverage of

the neck and wrists;

Tyvek recommended

if handling quantities

>10g.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

http://chemnewtech.com/13668-61-6
https://springair.gr/sites/default/files/29757sd_-_SPRAY_UNFORGETABLE_1_%28EN%29.pdf
http://chemnewtech.com/13668-61-6
http://chemnewtech.com/13668-61-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12687881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Handling Protocol
This workflow ensures scientific integrity by preventing cross-contamination while maximizing

operator safety.

Phase A: Pre-Operational Verification
Engineering Controls: Verify Fume Hood velocity is 0.5 m/s (100 fpm).

Neutralization Check: Prepare a spill kit containing an inert absorbent (vermiculite) and a

weak acid neutralizer (citric acid) in case of dimethylamine liberation.

Phase B: Solubilization Workflow
Solvent Selection: Flurenol-dimethylammonium is highly soluble in water and polar organic

solvents.

Step 1: Weigh the required mass inside the fume hood. Do not weigh on an open bench.

Step 2: Add solvent (e.g., water or buffer) slowly to the solid.

Step 3: Vortex in a closed tube. Note: Avoid sonication in open vessels to prevent

aerosolization.

Phase C: Waste Disposal & Deactivation
Segregation: Collect aqueous waste in a container marked "Non-Halogenated Organic -

Toxic."

Deactivation: For minor residues, treat with a dilute acidic solution (pH 4-5) to ensure the

amine component is protonated and non-volatile before disposal.[1]

Visualized Safety Logic
The following diagram illustrates the decision-making process for PPE selection and spill

response, ensuring immediate logical reaction to changing conditions.
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Handling Einecs 234-095-7

Physical State?

Solid / Powder Liquid Solution

Risk: Inhalation of Dust Risk: Splash / Permeation

REQ: Fume Hood + N95
+ Nitrile Gloves

REQ: Safety Goggles
+ Double Gloving (Nitrile)

Emergency: Spill Occurs

If Breach If Breach

Isolate Area -> Ventilate
-> Neutralize with Citric Acid

Click to download full resolution via product page

Caption: Decision logic for PPE selection based on physical state and immediate spill response

protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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